Cas no 2229411-52-1 (tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate
• CAS No: 2229411-52-1
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6188876
• PubChem ID: 165668852
• Update Time: 2025-06-18

tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2229411-52-1
• tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate
• EN300-1872697

• Inchi： 1S/C16H23NO4/c1-15(2,3)21-14(20)17-12-9-11(5-6-13(12)19)16(10-18)7-4-8-16/h5-6,9,18-19H,4,7-8,10H2,1-3H3,(H,17,20)
• InChI Key： HSFKEYKKVUHUBQ-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=C(C=2)NC(=O)OC(C)(C)C)O)CCC1

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate

Introduction to Tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate (CAS No. 2229411-52-1)

Tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2229411-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl group and the presence of a hydroxymethyl-substituted cyclobutyl ring, contribute to its distinctive chemical properties and potential biological activities.

The tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate structure combines a hydrophilic phenolic moiety with a lipophilic cyclobutyl group, making it an intriguing candidate for various biochemical interactions. The 2-hydroxy and 1-(hydroxymethyl) functional groups further enhance its reactivity, enabling it to participate in hydrogen bonding and other forms of molecular recognition. These characteristics have positioned this compound as a subject of interest in the design of novel therapeutic agents and biochemical probes.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly those aimed at modulating enzyme activity and receptor binding. The tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate molecule, with its complex aromatic and cycloalkyl framework, has been explored as a potential scaffold for inhibiting key enzymes involved in inflammatory pathways. Preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by interfering with the activity of cyclooxygenase (COX) enzymes or other relevant targets.

The cyclobutyl moiety in the structure is particularly noteworthy, as it introduces steric hindrance that can influence binding affinity and selectivity. This feature is often exploited in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and membrane permeability. Additionally, the presence of multiple hydroxyl groups provides opportunities for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking simulations have been employed to evaluate the binding interactions between tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate and various biological targets. These studies have highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes, including pain perception, neurotransmission, and cardiovascular function.

The hydroxymethyl group on the cyclobutyl ring is particularly interesting from a synthetic perspective. It serves as a versatile handle for introducing additional functional groups through nucleophilic addition or oxidation reactions. This flexibility has allowed researchers to generate libraries of analogs with varying biological activities, facilitating high-throughput screening programs aimed at identifying lead compounds for further development.

In addition to its pharmaceutical applications, tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate has shown promise in material science. Its unique structural motifs make it a candidate for designing novel polymers or liquid crystals with tailored properties. For instance, the combination of hydrophilic and lipophilic regions could lead to amphiphilic materials with applications in drug delivery systems or self-assembling structures.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The incorporation of multiple stereocenters requires careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to construct complex molecules like this one with greater precision, reducing the need for time-consuming purification steps.

Efforts are ongoing to explore the full therapeutic potential of derivatives derived from tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate. Preclinical studies are being conducted to assess their efficacy and safety profiles in animal models. These investigations aim to identify optimal dosing regimens and delivery methods that could translate into effective treatments for human diseases.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the pace at which new compounds are being identified and optimized. Machine learning algorithms can predict biological activity based on structural features, allowing researchers to prioritize promising candidates like tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate for experimental validation. This interdisciplinary approach combines traditional synthetic chemistry with computational modeling to streamline the development process.

The environmental impact of pharmaceutical synthesis is also being considered in the design of new compounds. Green chemistry principles encourage the use of sustainable solvents and catalytic methods that minimize waste generation. The synthesis of tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate could benefit from such innovations, reducing its carbon footprint while maintaining high yields and purity standards.

In conclusion,Tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate (CAS No. 2229411-52-1) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases while also serving as a platform for innovative material design. As research continues to uncover new possibilities for this molecule,tert-butyl N-{2-hydroxy-5-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.